Cas no 13401-85-9 (2-Propenoic acid,2-chloro-, butyl ester)

• Product Name: 2-Propenoic acid,2-chloro-, butyl ester
• CAS No: 13401-85-9
• MF: C₇H₁₁ClO₂
• MW: 162.614041566849
• CID: 147809
• PubChem ID: 83409
• Update Time: 2025-04-19

2-Propenoic acid,2-chloro-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-chloro-, butyl ester
• butyl 2-chloroacrylate
• butyl 2-chloroprop-2-enoate
• Einecs 236-491-5
• 2-Chloropropenoic acid butyl ester
• SCHEMBL3690749
• NS00021610
• DTXSID10158460
• Butyl .alpha.-chloroacrylate
• 2-Propenoic acid, 2-chloro-, butyl ester
• 13401-85-9
• Butyl 2-chloroacrylate #
• JJFAJTXZGDAWTR-UHFFFAOYSA-N

• Inchi： 1S/C7H11ClO2/c1-3-4-5-10-7(9)6(2)8/h2-5H2,1H3
• InChI Key： JJFAJTXZGDAWTR-UHFFFAOYSA-N
• SMILES： ClC(=C)C(=O)OCCCC

Computed Properties

• Exact Mass: 162.04483
• Monoisotopic Mass: 162.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.056
• Boiling Point: 193.2°Cat760mmHg
• Flash Point: 76.8°C
• Refractive Index: 1.441
• PSA: 26.3